Cas no 1027355-51-6 ((1R,4R,5S)-3-oxo-2-Oxabicyclo2.2.1heptane-5-carboxylic Acid)

• Product Name: (1R,4R,5S)-3-oxo-2-Oxabicyclo2.2.1heptane-5-carboxylic Acid
• CAS No: 1027355-51-6
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 830984
• PubChem ID: 46244965
• Update Time: 2025-07-29

(1R,4R,5S)-3-oxo-2-Oxabicyclo2.2.1heptane-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3,5,13-Triazatetracyclo[15.3.1.12,5.17,11]tricosa-1(21),3,7,9,11(22),17,19-heptaene-12,23-dione, 4-amino-2-methyl-
• 3-Oxo-2-oxa-bicyclo[2.2.1]heptane-5-carboxylic acid
• (1R,4R,5S)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
• 3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
• MFCD20642055
• AB86221
• DB-348431
• 3-Oxo-2-oxabicyclo[2.2.1]heptan-5-carboxylicacid
• CS-13690
• 1027355-51-6
• YWHQIVJPIBHBSV-UHFFFAOYSA-N
• CS-M0657
• AB86215
• AKOS026750748
• 67886-35-5
• SCHEMBL826078
• 3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylicacid
• 2-oxabicyclo[2.2.1]heptane-5-carboxylic acid, 3-oxo-, (1r,4r,5r)- cinchonidine salt
• 862174-60-5
• (1R,4R,5S)-3-oxo-2-Oxabicyclo2.2.1heptane-5-carboxylic Acid

• Inchi： 1S/C7H8O4/c8-6(9)4-1-3-2-5(4)7(10)11-3/h3-5H,1-2H2,(H,8,9)
• InChI Key： YWHQIVJPIBHBSV-UHFFFAOYSA-N
• SMILES： O1C(C2CC1CC2C(=O)O)=O

Computed Properties

• Exact Mass: 156.04225873g/mol
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.487±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 422.0±38.0 °C at 760 mmHg
• Flash Point: 186.1±20.3 °C
• Solubility: Slightly soluble (25 g/l) (25 º C),
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

(1R,4R,5S)-3-oxo-2-Oxabicyclo2.2.1heptane-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones